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Compound of Interest

Compound Name: Hydroxyethyl disulfide

Cat. No.: B168008

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of hydroxyethyl disulfide. The information is intended to support
researchers, scientists, and drug development professionals in the safe and effective use of
this compound in a laboratory setting.

Chemical and Physical Properties

Hydroxyethyl disulfide, also known as 2,2'-dithiodiethanol, is an organosulfur compound with
a disulfide bond. It is a viscous, colorless to pale yellow liquid with a characteristic odor.[1][2] Its
key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C4H1002S2 [31141[5]

Molecular Weight 154.25 g/mol [2][3][6]

CAS Number 1892-29-1 [31[41[5]
2,2'-Dithiodiethanol, Bis(2-

Synonyms hydroxyethyl) disulfide, [41051[7]
Dithiodiglycol
Colorless to pale yellow

Appearance ] o (112171
viscous liquid

Odor Unpleasant, characteristic [1][2]

Melting Point 17 - 27 °C (62.6 - 80.6 °F) [31[5][7]

- ) 158 - 163 °C (316.4 - 325.4 °F)

Boiling Point [31[5]
at 3.5 mmHg

Density 1.261 g/mL at 25 °C (77 °F) [31[5]

Flash Point > 112 °C (> 233.6 °F) [7118]

Autoignition Temperature 285 °C (545 °F) [9]

B Soluble in water, ethanol,

Solubility [1][5]
acetone, and ether

log Pow (Octanol-Water
-0.3at 20 °C [10]

Partition Coefficient)

Hazard Identification and Classification

Hydroxyethyl disulfide is classified as a hazardous substance with acute toxicity, skin and

eye irritation potential, and the ability to cause skin sensitization. Prolonged or repeated

exposure may lead to organ damage.[9][11][12]

GHS Hazard Statements:

e H301 + H311: Toxic if swallowed or in contact with skin.[9][11][12]
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e H317: May cause an allergic skin reaction.[9][11][12]

e H319: Causes serious eye irritation.[9][11][12]

o H373: May cause damage to organs (Kidney, Liver) through prolonged or repeated exposure

if swallowed.[9][11][12]

e H411: Toxic to aquatic life with long lasting effects.[10]

Toxicological Information

The toxicity of hydroxyethyl disulfide has been evaluated through various studies, primarily

focusing on acute toxicity, irritation, and sensitization.

, Toxici

Route Species Test Guideline  Value Reference(s)
Oral (LD50) Rat (male) OECD 401 376 mg/kg [10]
Oral (LD50) Rat (female) OECD 401 173 mg/kg [10]
Rabbit (male and
Dermal (LD50) OECD 402 516 mg/kg [10]
female)

Skin and Eye Irritation

» Skin Irritation: Classified as a non-irritant.[10]

o Eye Irritation: Causes serious eye irritation.[9][11][12]

Skin Sensitization

Hydroxyethyl disulfide is classified as a skin sensitizer (sub-category 1B).[9][10] This

indicates that it has the potential to cause an allergic skin reaction upon repeated contact.

Repeated Dose Toxicity

Studies have indicated that prolonged or repeated oral exposure to hydroxyethyl disulfide

may cause damage to the kidneys and liver.[9][11][12] A study in rats established a No-
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Observed-Adverse-Effect Level (NOAEL) of 20 mg/kg bw/day.[10]

Genotoxicity

Specific genotoxicity data for hydroxyethyl disulfide from standard assays such as the Ames
test, in vitro micronucleus assay, or chromosomal aberration test were not found in the
reviewed literature. However, given its reactivity, the potential for genotoxicity should not be
entirely dismissed without specific testing.

Potential Toxicological Mechanisms and Signaling
Pathways

The toxicity of disulfide-containing compounds is often linked to their ability to induce oxidative
stress and interact with cellular signaling pathways. While direct studies on hydroxyethyl
disulfide are limited, the following mechanisms are plausible based on the behavior of similar
compounds.

Oxidative Stress and Redox Cycling

The disulfide bond in hydroxyethyl disulfide can participate in thiol-disulfide exchange
reactions with endogenous thiols, such as glutathione (GSH).[5] This can disrupt the cellular
redox balance, leading to the generation of reactive oxygen species (ROS) and a state of
oxidative stress.[13]

Interaction with Nrf2 and NF-kB Signaling Pathways

Disulfide compounds have been shown to modulate key signaling pathways involved in the
cellular stress response.

o Nrf2 Pathway: Oxidative or electrophilic stress can lead to the activation of the Nrf2 (Nuclear
factor erythroid 2-related factor 2) pathway.[4][11] This is a primary cellular defense
mechanism against oxidative stress. It is plausible that hydroxyethyl disulfide could
activate the Nrf2 pathway as a response to the oxidative stress it may induce.

o NF-kB Pathway: The NF-kB (Nuclear factor kappa-light-chain-enhancer of activated B cells)
pathway is a central regulator of inflammation.[14] Some disulfide-containing compounds
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have been shown to inhibit the NF-kB pathway, which may be a contributing factor to their

biological effects.[10]
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Potential signaling pathways affected by hydroxyethyl disulfide.

Safety and Handling Precautions

Due to its toxicity and sensitizing properties, strict safety protocols must be followed when

handling hydroxyethyl disulfide.

Engineering Controls

vapors.[7]

* Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
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o Ensure that eyewash stations and safety showers are readily accessible.[4][7]

Personal Protective Equipment (PPE)

Reference(s)

PPE Type

Specification

Eye/Face Protection

Chemical splash goggles or a

face shield.

[71011]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene). The
suitability of gloves should be
confirmed with the

manufacturer.

[11][19]

Skin and Body Protection

Lab coat, chemical-resistant
apron, or full-body suit
depending on the scale of
work. Footwear that protects

against chemical splashes.

[11][16]

Respiratory Protection

If ventilation is inadequate or

there is a risk of aerosolization,

a NIOSH-approved respirator
with appropriate cartridges
should be worn. For potential

uncontrolled release, a

positive-pressure, air-supplying

respirator is recommended.

[ol11]

Hygiene Measures

» Avoid contact with skin, eyes, and clothing.[11][16]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[11][16]

e Wash hands thoroughly after handling and before breaks.[11][16]

First Aid Measures
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Immediate medical attention is required for any significant exposure.[4][7]

Exposure Route

First Aid Instructions

Reference(s)

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

water for at least 15 minutes.
Seek immediate medical

attention.

(41071011

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

[A107]011]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Call a
physician or poison control

center immediately.

Storage and Disposal

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

» Store away from incompatible materials such as oxidizing agents.[7]

Disposal
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o Dispose of waste in accordance with local, regional, and national regulations. This material
may be classified as hazardous waste.[11]

e Do not allow the product to enter drains, water courses, or the soil.[11]

Experimental Protocols

The following sections outline the methodologies for key toxicological assessments, based on
OECD guidelines.

Acute Dermal Toxicity (Based on OECD 402)

This test provides information on the health hazards likely to arise from a single, short-term

dermal exposure.
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Workflow for Acute Dermal Toxicity Testing (OECD 402).
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In Vitro Skin Irritation: Reconstructed Human Epidermis
Test (Based on OECD 439)

This in vitro test method is used to predict the skin irritation potential of a chemical.
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Incubate for a defined
period (e.g., 60 minutes)

Post-incubation period
(e.g., 42 hours)

Assess cell viability
using MTT assay

Calculate % viability relative
to negative control

Classify as Irritant (<50% viability)
or Non-Irritant (>50% viability)

Incubate for a defined
period (e.g., 30 minutes)

Post-incubation rinsing
and incubation

Assess cell viability
using MTT assay

Calculate % viability relative
to negative control

Classify as 'No Category' if
viability is >60%

Wait for approximately
2 days

Prepare single-cell
suspensions of
lymph node cells

Measure incorporated
radioactivity

Calculate Stimulation Index (SI).
Determine EC3 value if SI = 3
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Incubate plates for
48-72 hours

Count revertant colonies
(bacteria that have mutated
to synthesize histidine)

Compare colony counts of treated
plates to control plates

A significant, dose-related increase
in revertants indicates
mutagenic potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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